Cas no 1804854-52-1 (2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine
• CAS No: 1804854-52-1
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• CID: 4865554
• Update Time: 2025-05-25

2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine

• Inchi： 1S/C6H2ClF3IN/c7-5-3(8)4(11)2(1-12-5)6(9)10/h1,6H
• InChI Key： FRZDELPCCSUMAY-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)F)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine

2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine: A Comprehensive Overview

The compound 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1804854-52-1) is a highly specialized organic molecule with a unique structure and a wide range of potential applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple halogen substituents—chlorine, fluorine, and iodine—makes this compound particularly interesting for various chemical and pharmaceutical applications.

Pyridine derivatives have long been studied for their versatility in organic synthesis and their ability to participate in a variety of chemical reactions. The halogen substitution pattern in this compound plays a crucial role in determining its reactivity and stability. The chlorine atom at the 2-position, the difluoromethyl group at the 5-position, the fluorine atom at the 3-position, and the iodine atom at the 4-position create a complex electronic environment that can be exploited for specific chemical transformations.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery and development. The iodine atom, being a heavier halogen, introduces unique electronic properties that can enhance the molecule's ability to interact with biological targets. This makes 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine a promising candidate for use in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitution, electrophilic substitution, and halogenation. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine has shown potential in materials science as well. Its ability to act as a precursor for more complex molecules makes it valuable in the construction of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as UV light exposure or microbial activity, the compound can undergo photodegradation or biodegradation. These findings are critical for ensuring safe handling and disposal practices.

Moreover, computational chemistry techniques have been employed to study the electronic structure and reactivity of 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, which are crucial for predicting its behavior in chemical reactions. This computational approach complements experimental studies and aids in the rational design of new compounds with desired properties.

In conclusion, 2-Chloro-5-(difluoromethyl)-3-fluoro-4-iodopyridine (CAS No. 1804854-52-1) is a versatile compound with significant potential across multiple fields. Its unique structure, reactivity, and functional groups make it an attractive target for research and development. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to find even more innovative applications in the future.